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Executive Summary
Antibiotic AB-74 is a specialized secondary metabolite belonging to the orthosomycin class of

antibiotics.[1] Produced by Streptomyces aquacanus, it shares structural and mechanistic

homology with Hygromycin B and Destomycin.[1] Unlike typical aminoglycosides, AB-74 is

distinguished by the presence of a unique spiro-orthoester linkage connecting the carbohydrate

moieties, a feature critical to its hydrolytic stability and ribosomal binding affinity.[1]

This guide provides a rigorous technical analysis of the chemical structure, molecular weight,

and physicochemical properties of Antibiotic AB-74, intended for use in drug discovery and

structural biology applications.[1]
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Property Specification

Common Name Antibiotic AB-74

Chemical Class Orthosomycin (Aminoglycoside-related)

CAS Registry Number 59794-19-3

PubChem CID 124201461

Producing Organism Streptomyces aquacanus

Molecular Formula C₂₁H₃₉N₃O₁₃

Exact Mass 541.2483 Da

Average Molecular Weight 541.55 g/mol

Structural Nomenclature
The IUPAC name for Antibiotic AB-74 provides a precise map of its stereochemistry and

connectivity:

(3'R,3aS,4S,4'R,5'R,6R,6'R,7S,7aS)-6'-(1-amino-2-hydroxyethyl)-4-[(2R,3S,5R,6S)-2,6-

dihydroxy-3,5-bis(methylamino)cyclohexyl]oxy-6-(hydroxymethyl)spiro[4,6,7,7a-tetrahydro-3aH-

[1,3]dioxolo[4,5-c]pyran-2,2'-oxane]-3',4',5',7-tetrol[1]

Structural Architecture Analysis
The chemical architecture of AB-74 is defined by three distinct structural domains.

Understanding these domains is essential for analyzing its structure-activity relationship (SAR).

[1]

Domain I: The Aminocyclitol Core
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Unlike the 2-deoxystreptamine (2-DOS) ring found in kanamycin or gentamicin, AB-74 typically

contains an N,N'-dimethyl-2-epi-streptamine or similar diaminocyclitol moiety.[1]

Functionalization: The ring is substituted with two methylamino groups (–NHCH₃), enhancing

basicity and ribosomal RNA affinity.[1]

Stereochemistry: The specific (2R,3S,5R,6S) configuration dictates the spatial orientation of

the hydroxyl and amino groups, critical for hydrogen bonding within the ribosomal A-site.[1]

Domain II: The Spiro-Orthoester Linkage
The defining feature of the orthosomycin class is the spiro-linked orthoester.[1]

Connectivity: This linkage fuses a furanose-like ring (dioxolane) with a pyranose ring in a

spiro configuration.[1]

Chemical Stability: The orthoester carbon is tetrahedrally bonded to three oxygen atoms.

This motif is acid-labile but stable under physiological pH, allowing the molecule to reach its

intracellular target.[1]

Domain III: The Glycosidic Chain
The aminocyclitol is glycosidically linked to the central sugar scaffold. The terminal region often

contains a specific amino-sugar or hydroxy-acid derivative (destomic acid related) that extends

into the ribosomal tunnel, blocking translocation.[1]

Structural Connectivity Map
The following diagram illustrates the topological connectivity between these domains.
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Figure 1: Topological connectivity of Antibiotic AB-74, highlighting the critical spiro-orthoester

motif characteristic of the orthosomycin class.[1]

Physicochemical Properties[1]
For experimental handling and formulation, the following physicochemical parameters are

critical.
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Parameter Value Implications for Handling

Solubility
High in H₂O, MeOH; Low in

non-polar solvents

Dissolve in aqueous buffers or

dilute acid for stock solutions.

[1]

pKa (Calculated) ~7.5 - 8.5 (Amino groups)

Cationic at physiological pH;

binds negatively charged rRNA

backbone.[1]

H-Bond Donors 13

High potential for

hygroscopicity; store

desiccant-sealed.[1]

H-Bond Acceptors 16
Extensive interaction network

with solvent and target.[1]

Stability
Acid-labile (Orthoester

hydrolysis)

Avoid prolonged exposure to

pH < 4.[1]0. Stable in

neutral/alkaline solutions.[1]

Polar Surface Area 258 Å²

Poor passive membrane

permeability; likely requires

active transport (e.g., EDP-I

system).[1]

Mechanism of Action
Antibiotic AB-74 functions as a potent inhibitor of bacterial protein synthesis.[1] Its mechanism

is distinct from classical aminoglycosides (which induce mistranslation) and aligns with the

translocation inhibition model of orthosomycins.[1]

Uptake: The polycationic molecule crosses the bacterial outer membrane and is actively

transported across the inner membrane via the electron transport system (membrane

potential dependent).

Binding: AB-74 binds to a conserved pocket in the 30S ribosomal subunit, specifically

interacting with Helix 44 of the 16S rRNA.[1]
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Inhibition: The bulky spiro-orthoester moiety sterically hinders the movement of tRNA from

the A-site to the P-site.[1]

Result: Elongation is arrested, leading to the cessation of polypeptide synthesis and bacterial

cell death.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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